Cas no 60575-19-1 (3,4-dihydro-2H-1-benzopyran-3-amine)

• Product Name: 3,4-dihydro-2H-1-benzopyran-3-amine
• CAS No: 60575-19-1
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD04114513
• CID: 514106
• PubChem ID: 205709
• Update Time: 2025-05-19

3,4-dihydro-2H-1-benzopyran-3-amine Chemical and Physical Properties

Names and Identifiers

• Chroman-3-amine
• 2H-1-BENZOPYRAN-3-AMINE,3,4-DIHYDRO-
• 3,4-dihydro-2H-chromen-3-amine
• 2H-1-Benzopyran-3-amine,3,4-dihydro
• 3,4-dihydro-2H-1-benzopyran-3-amine
• 3,4-dihydro-3-amino-2H-benzopyran
• 3-amino-3,4-dihydro-2H-1-benzopyran
• 3-aminochroman
• chroman-3-ylamine
• DHABP
• 3-chromanamine
• 3,4-DIHYDRO-2H-CHROMEN-3-YLAMINE
• AKOS000184555
• SCHEMBL447509
• F20762
• AB56598
• DTXSID20976011
• A832793
• AB18483
• 2H-1-Benzopyran-3-amine, 3,4-dihydro-
• 3-aminochromane
• 60575-19-1
• FT-0717287
• AB56580
• SVWDNDQOXZHBRM-UHFFFAOYSA-N
• 3,4-Dihydro-3-amino-2H-1-benzopyran
• AKOS016049003
• AMY7785
• BS-13463
• 1H-1-Benzopyran-3-amine, 3,4-dihydro-
• EN300-57961
• AB01000444-01
• (3S)-CHROMAN-3-AMINE
• 3,4-Dihydro-1H-1-benzopyran-3-amine
• F1907-0503

• MDL： MFCD04114513
• Inchi： 1S/C9H11NO/c10-8-5-7-3-1-2-4-9(7)11-6-8/h1-4,8H,5-6,10H2
• InChI Key： SVWDNDQOXZHBRM-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(C1)N

Computed Properties

• Exact Mass: 149.08400
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 1.64910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 3,4-dihydro-2H-1-benzopyran-3-amine

3,4-Dihydro-2H-1-Benzopyran-3-Amine (CAS No. 60575-19-1): A Comprehensive Overview

The compound 3,4-dihydro-2H-1-benzopyran-3-amine (CAS No. 60575-19-1) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are aromatic heterocyclic compounds with a fused benzene ring and a dihydropyran ring. The presence of the amino group (-NH₂) at the 3-position of the dihydropyran ring introduces unique chemical properties, making it a subject of interest for researchers and industry professionals alike.

Chemical Structure and Properties

The molecular formula of 3,4-dihydro-2H-1-benzopyran-3-amine is C₁₀H₁₂N₂O. Its molecular weight is approximately 176.22 g/mol. The compound exhibits a melting point of around 205°C and is sparingly soluble in water but dissolves well in organic solvents such as ethanol and dichloromethane. The structure of this compound is characterized by a rigid aromatic system and a flexible dihydropyran ring, which contributes to its stability and reactivity under various conditions.

Synthesis and Applications

The synthesis of 3,4-dihydro-2H-1-benzopyran-3-amine typically involves multi-step reactions, including Friedel-Crafts alkylation, reduction, and amination processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. This compound finds applications in the pharmaceutical industry as an intermediate for drug development, particularly in the synthesis of bioactive molecules with potential anti-inflammatory, antioxidant, and neuroprotective properties.

Pharmacological Potential

Recent studies have highlighted the promising pharmacological profile of 3,4-dihydro-2H-1-benzopyran-3-amines derivatives. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that certain analogs exhibit potent inhibitory activity against enzymes involved in neurodegenerative diseases such as Alzheimer's disease. Additionally, preclinical trials have shown that these compounds possess anti-cancer properties by targeting specific signaling pathways involved in tumor growth and metastasis.

Environmental Impact and Safety Considerations

While 3,4-dihydro-2H-1-benzopyran-3-amines are generally considered non-toxic under normal handling conditions, their environmental impact remains a critical area of study. Recent eco-toxicological assessments have indicated that these compounds degrade relatively quickly under aerobic conditions, reducing their persistence in aquatic environments. However, further research is required to fully understand their long-term effects on ecosystems.

Future Directions and Research Opportunities

The future of 3,4-dihydro-2H-1-benzopyran-3-amines lies in exploring novel synthetic pathways and expanding their application in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of new therapeutics based on this compound's unique properties. Furthermore, advancements in computational chemistry tools will enable more precise predictions of molecular interactions, enhancing the efficiency of drug design processes.

In conclusion, 3,4-dihydro-2H-1-benzopyran-3-amines (CAS No. 60575-19) represent a valuable class of compounds with diverse applications across multiple disciplines. As research continues to uncover their full potential, this compound will undoubtedly play a pivotal role in advancing both scientific knowledge and practical innovations.